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Compound of Interest |

Compound Name: 0,0, S-Triethyl thiophosphate
CAS No.: 1186-09-0
Cat. No.: B046645

Get Quote

0,0,S-Triethyl phosphorothioate belongs to the vast and influential class of organophosphorus
(OP) compounds, organic derivatives of phosphoric acid. The history of these compounds is a
compelling narrative of scientific inquiry that straddles the line between agricultural
advancement and military application. Organophosphate chemistry's roots can be traced back
to the 19th century, with early syntheses of phosphoric acid derivatives by chemists like
Lassaigne in 1820, and later, the synthesis of tetraethyl pyrophosphate (TEPP) in 1854 by
Moschnin and Philippe de Clermont.[1][2][3] However, the profound biological activity of these
molecules remained largely unexplored until the 1930s.

The pivotal chapter in the history of organophosphates was written by the German chemist Dr.
Gerhard Schrader at IG Farben.[2][4] Tasked with developing novel insecticides to secure
Germany's food supply, Schrader's research into organophosphorus compounds uncovered
their potent insecticidal properties.[5][6][7] This pursuit led to the landmark, albeit accidental,
discovery of their extreme toxicity to mammals through the inhibition of the critical enzyme
acetylcholinesterase.[5] This dual discovery path resulted in the development of both highly
effective agricultural insecticides, such as parathion, and potent chemical warfare nerve
agents, including Tabun (1936) and Sarin (1938).[5][6][7][8] It is within this complex historical
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context of agricultural ambition and military secrecy that compounds like O,0,S-Triethyl
phosphorothioate emerged.

Physicochemical Characteristics

0,0,S-Triethyl phosphorothioate, also known by synonyms such as Phosphorothioic Acid
0,0,S-Triethyl Ester and O,0O-Diethyl S-Ethyl Phosphorothioate, is a clear, colorless oil.[9] Its
fundamental properties are summarized below.

Property Value References
CAS Number 1186-09-0 [9][10]
Molecular Formula C6H1503PS [9]

Molecular Weight 198.22 g/mol 9]
Appearance Clear Colourless Qil 9]

Boiling Point 217°C (estimated) [10]

Density 1.1100 g/cm3 [10]

2-8°C, Refrigerator, Under
Storage [9][10]
Inert Atmosphere

Synthesis and Chemical Elaboration

The synthesis of phosphorothioates, including the O,0,S-triethyl isomer, has evolved, with
modern methods favoring efficiency and yield. Historically, the preparation of related
compounds laid the groundwork for current protocols.

Conceptual Synthesis Pathways

Several strategic approaches have been documented for the synthesis of phosphorothioates:

 Sulfurization of Phosphites: A common method involves the reaction of a trialkyl phosphite
with elemental sulfur. For the isomeric O,0,0-Triethyl phosphorothioate, this involves
reacting triethyl phosphite with sulfur, often in the presence of the ethanol used in the
phosphite's preparation.[11]
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» Alkylation of Thiophosphate Salts: A direct and versatile route involves the S-alkylation of
0,0'-dialkyl thiophosphate anions. These ambident nucleophiles can be reacted with alkyl
halides. Studies show that reacting ammonium O,O'-diethyl thiophosphate with electrophiles
like benzyl halides results exclusively in S-alkylation.[12]

o One-Pot Microwave-Assisted Synthesis: A modern, efficient, and solvent-free approach has
been developed. This method involves the reaction of an alkyl halide with a mixture of diethyl
phosphite, sulfur, and a base like triethylamine, often accelerated by microwave irradiation.
[12][13] This protocol offers a streamlined process for generating phosphorothioates.[13]

Experimental Protocol: One-Pot Synthesis of
Phosphorothioates

The following is a generalized protocol based on the one-pot synthesis methodology, illustrating
the principles of the reaction.[12][13]

Objective: To synthesize an S-alkyl O,0O-diethyl phosphorothioate.

Materials:

 Diethyl phosphite

 Sulfur powder

e Triethylamine (TEA)

o Appropriate alkyl halide (e.g., Ethyl bromide for O,0,S-Triethyl phosphorothioate)
 Acidic alumina

» Microwave reactor

o Standard laboratory glassware for extraction and purification

e Solvents for workup (e.g., diethyl ether, water)

» Drying agent (e.g., anhydrous sodium sulfate)
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Procedure:

* In a microwave-safe reaction vessel, combine diethyl phosphite (1.0 eq), sulfur powder (1.1
eq), and acidic alumina.

 To this mixture, add the alkyl halide (1.0 eq) followed by triethylamine (1.1 eq).
o Seal the vessel and place it in the microwave reactor.

« Irradiate the mixture at a specified power and temperature for a predetermined time,
monitoring the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, allow the reaction mixture to cool to room temperature.
o Extract the product from the alumina using a suitable organic solvent, such as diethyl ether.

» Wash the organic extract with water and then with brine to remove any water-soluble
impurities and salts.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure.

» Purify the crude product using column chromatography on silica gel to obtain the pure
0,0,S-trialkyl phosphorothioate.

Ethyl Bromide ' 0,0,S-Triethyl phosphorothioate
Diethyl Phosphite + S8, TEA (EtBr) ((EtO)2P(S)OEL)

((EtO)2P(O)H) A

+ HtBr

lation)

Triethylammonium Bromide
(TEA-HBr)

Triethylammonium O,O'-diethyl
thiophosphate (Ambident Nucleophile)

Sulfur (S8)

Triethylamine (TEA)
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Caption: One-pot synthesis of O,0,S-Triethyl phosphorothioate.

Toxicology and Mechanism of Action

The primary mechanism of toxicity for O,0,S-Triethyl phosphorothioate, consistent with its
organophosphate classification, is the inhibition of acetylcholinesterase (AChE).[14] AChE is a
crucial enzyme responsible for hydrolyzing the neurotransmitter acetylcholine at cholinergic
synapses, thereby terminating the nerve signal.

Mechanism of AChE Inhibition

» Binding and Phosphorylation: The phosphorus atom of the phosphorothioate is electrophilic
and reacts with a serine hydroxyl group in the active site of AChE. This forms a stable,
phosphorylated enzyme complex.

o Enzyme Inactivation: This phosphorylation effectively inactivates the enzyme, preventing it
from breaking down acetylcholine.

o Acetylcholine Accumulation: With AChE inhibited, acetylcholine accumulates in the synaptic
cleft, leading to hyperstimulation of cholinergic receptors throughout the nervous system.

» Clinical Manifestations: This overstimulation results in a cholinergic crisis, characterized by
symptoms such as salivation, lacrimation, urination, defecation, gastrointestinal distress, and
emesis (SLUDGE), as well as muscle tremors, paralysis, and ultimately, death due to
respiratory failure.

Studies have revealed that the toxic effects can be complex. O,0,S-trialkyl phosphorothioates
can induce intoxication through both cholinergic and noncholinergic mechanisms.[15][16]
Furthermore, research on rats has shown that O,0,S-Triethyl phosphorothioate can cause
delayed mortality, with death occurring several days after a single dose, and can induce
toxicological lung damage at high concentrations.[10][17][18][19] Its acute toxicity is noted to
be slightly less than its O,0,S-trimethyl analogue.[17]
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Caption: Cholinergic synapse function and its disruption by organophosphates.

Metabolism and Biological Fate

While specific metabolic pathways for O,0,S-Triethyl phosphorothioate are not extensively
detailed in the provided literature, the general metabolism of phosphorothioates has been
studied, particularly in the context of antisense oligonucleotides. These studies provide a
framework for understanding its likely biological fate.

Phosphorothioates are known to be more resistant to nuclease degradation than their natural
phosphodiester counterparts, a property that is leveraged in therapeutic applications.[20]
Metabolism, when it occurs, is often mediated by exonucleases (both 3' and 5') and
endonucleases, primarily in the liver and kidneys.[21] The primary metabolic pathway for many
phosphorothioate compounds is believed to be via 3'-exonuclease activity.[22] The rate of
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metabolism can be influenced by several factors, including the specific chemical structure and
the presence of stereoisomers at the phosphorus center.[21] Following administration,
phosphorothioates tend to accumulate in tissues, particularly the kidney and liver.[20]

Applications and Significance

The discovery and development of O,0,S-Triethyl phosphorothioate are rooted in the broader
search for effective pesticides. Its primary documented use is as an organophosphorus
pesticide, valued for its ability to control insect populations in agricultural settings.[10][19] It has
also been used as a synergist with other pesticides, potentially enhancing their efficacy.[14]
Beyond its direct application, O,0,S-Triethyl phosphorothioate and its analogues serve as
important research tools in toxicology and pharmacology, helping scientists to understand the
mechanisms of organophosphate toxicity and to develop potential antidotes and protective
measures.[15][18]

Conclusion

The history of O,0,S-Triethyl phosphorothioate is intrinsically linked to the broader narrative of
organophosphorus chemistry. From the early academic syntheses of the 19th century to the
intensive, dual-purpose research of Gerhard Schrader in the 1930s and 40s, the development
of these compounds has had a profound impact on both agriculture and global security. O,0,S-
Triethyl phosphorothioate stands as a representative of a class of molecules whose potent
biological activity was harnessed for pest control. Understanding its history, synthesis, and
mechanism of action provides critical insight for researchers in toxicology, drug development,
and environmental science, underscoring the enduring legacy of this powerful class of chemical
agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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